Cas no 51763-11-2 (9H-Thioxanthene-3-carboxylic acid, 7-nitro-9-oxo-, 10,10-dioxide)

• Product Name: 9H-Thioxanthene-3-carboxylic acid, 7-nitro-9-oxo-, 10,10-dioxide
• CAS No: 51763-11-2
• MF: C₁₄H₇NO₇S
• MW: 333.272882699966
• CID: 361471
• PubChem ID: 20317792
• Update Time: 2025-04-19

9H-Thioxanthene-3-carboxylic acid, 7-nitro-9-oxo-, 10,10-dioxide Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-3-carboxylic acid, 7-nitro-9-oxo-, 10,10-dioxide
• 7-nitro-9,10,10-trioxothioxanthene-3-carboxylic acid
• SCHEMBL11632427
• 51763-11-2
• 7-Nitro-9,10,10-trioxo-9,10-dihydro-10lambda~6~-thioxanthene-3-carboxylic acid
• DTXSID50605145

• Inchi： 1S/C14H7NO7S/c16-13-9-3-1-7(14(17)18)5-12(9)23(21,22)11-4-2-8(15(19)20)6-10(11)13/h1-6H,(H,17,18)
• InChI Key： ZZGYZBVKKPIHMP-UHFFFAOYSA-N
• SMILES： S1(C2C=CC(=CC=2C(C2C=CC(C(=O)O)=CC1=2)=O)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 332.99431
• Monoisotopic Mass: 332.99432274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 131.65